![molecular formula C18H16N4O4 B11006858 1-(furan-2-ylmethyl)-N-(4-hydroxyquinazolin-6-yl)-5-oxopyrrolidine-3-carboxamide](/img/structure/B11006858.png)
1-(furan-2-ylmethyl)-N-(4-hydroxyquinazolin-6-yl)-5-oxopyrrolidine-3-carboxamide
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Overview
Description
1-(furan-2-ylmethyl)-N-(4-hydroxyquinazolin-6-yl)-5-oxopyrrolidine-3-carboxamide is a complex organic compound that has garnered interest in various fields of scientific research
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(furan-2-ylmethyl)-N-(4-hydroxyquinazolin-6-yl)-5-oxopyrrolidine-3-carboxamide typically involves multiple steps, including the formation of the furan ring, the quinazoline derivative, and the pyrrolidine ring. The reaction conditions often require specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high yield and purity.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis techniques, including continuous flow reactors and automated synthesis systems. These methods aim to optimize the reaction conditions, reduce production costs, and ensure consistent quality of the final product.
Chemical Reactions Analysis
Types of Reactions
1-(furan-2-ylmethyl)-N-(4-hydroxyquinazolin-6-yl)-5-oxopyrrolidine-3-carboxamide can undergo various chemical reactions, including:
Oxidation: The furan ring can be oxidized to form furan-2,5-dione derivatives.
Reduction: The quinazoline derivative can be reduced to form tetrahydroquinazoline derivatives.
Substitution: The pyrrolidine ring can undergo nucleophilic substitution reactions to introduce different functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Nucleophiles like amines and thiols can be used under basic conditions to achieve substitution reactions.
Major Products Formed
The major products formed from these reactions include various derivatives of the original compound, which can be further utilized in different applications.
Scientific Research Applications
1-(furan-2-ylmethyl)-N-(4-hydroxyquinazolin-6-yl)-5-oxopyrrolidine-3-carboxamide has several scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored as a potential drug candidate for various diseases.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-(furan-2-ylmethyl)-N-(4-hydroxyquinazolin-6-yl)-5-oxopyrrolidine-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to the desired biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.
Comparison with Similar Compounds
Similar Compounds
- 1-(furan-2-ylmethyl)-N-(4-hydroxyquinazolin-6-yl)-5-oxopyrrolidine-3-carboxamide can be compared with other compounds featuring furan, quinazoline, and pyrrolidine rings.
- Similar compounds include 1-(furan-2-ylmethyl)-N-(4-hydroxyquinazolin-6-yl)-5-oxopyrrolidine-2-carboxamide and 1-(furan-2-ylmethyl)-N-(4-hydroxyquinazolin-6-yl)-5-oxopyrrolidine-4-carboxamide.
Uniqueness
The uniqueness of this compound lies in its specific combination of functional groups and rings, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications.
Properties
Molecular Formula |
C18H16N4O4 |
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Molecular Weight |
352.3 g/mol |
IUPAC Name |
1-(furan-2-ylmethyl)-5-oxo-N-(4-oxo-3H-quinazolin-6-yl)pyrrolidine-3-carboxamide |
InChI |
InChI=1S/C18H16N4O4/c23-16-6-11(8-22(16)9-13-2-1-5-26-13)17(24)21-12-3-4-15-14(7-12)18(25)20-10-19-15/h1-5,7,10-11H,6,8-9H2,(H,21,24)(H,19,20,25) |
InChI Key |
ASYOOYRLITXDPC-UHFFFAOYSA-N |
Canonical SMILES |
C1C(CN(C1=O)CC2=CC=CO2)C(=O)NC3=CC4=C(C=C3)N=CNC4=O |
Origin of Product |
United States |
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